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Compound of Interest

Compound Name: Bizine

Cat. No.: B1473834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and experimental use of

Bizine dihydrochloride, a potent and selective inhibitor of Lysine-Specific Demethylase 1

(LSD1).

Physicochemical and Solubility Data
Bizine dihydrochloride is a phenelzine analogue that acts as a potent inhibitor of LSD1 with a

Ki of 59 nM.[1] It has been shown to modulate histone methylation in cancer cells and exhibit

neuroprotective effects.[1][2]
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Property Value Source

Molecular Formula C₁₈H₂₅Cl₂N₃O AOBIOUS

Molecular Weight 370.32 g/mol AOBIOUS

CAS Number 1808112-57-3 MedchemExpress

Appearance White to off-white solid MedchemExpress

Purity ≥98% by HPLC AOBIOUS

Solubility
DMSO: 100 mg/mL (270.04

mM) (requires sonication)
MedchemExpress

Storage (Solid)
4°C, sealed, away from

moisture
MedchemExpress

Storage (Stock Solution)

-20°C for 1 month; -80°C for 6

months (sealed, away from

moisture)

[1]

Experimental Preparation
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of Bizine dihydrochloride for subsequent

dilution to working concentrations for in vitro experiments.

Materials:

Bizine dihydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer
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Sonicator (optional)

Sterile, filtered pipette tips

Protocol:

Weighing: Accurately weigh the desired amount of Bizine dihydrochloride powder in a sterile

microcentrifuge tube under aseptic conditions (e.g., in a laminar flow hood).

Dissolution: Add the calculated volume of sterile DMSO to achieve the desired stock

concentration (e.g., 10 mM or 50 mM). To prepare 1 mL of a 10 mM stock solution, add 3.70

mg of Bizine dihydrochloride to 1 mL of DMSO.

Mixing: Vortex the tube thoroughly to dissolve the compound. If necessary, use a sonicator to

aid dissolution.[1]

Aliquoting and Storage: Aliquot the stock solution into single-use sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]
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Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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